2-[4-(Propan-2-yl)cyclohexyl]aniline

• Molecular Formula: C15H23N
• Molecular Weight: 217.35 g/mol
• IUPAC Name: 2-(4-propan-2-ylcyclohexyl)aniline
• InChI: InChI=1S/C15H23N/c1-11(2)12-7-9-13(10-8-12)14-5-3-4-6-15(14)16/h3-6,11-13H,7-10,16H2,1-2H3
• InChI Key: FXWXZXNEUZTKRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)C2=CC=CC=C2N

Description

2-[4-(Propan-2-yl)cyclohexyl]aniline is an aromatic amine featuring a cyclohexyl ring substituted with a propan-2-yl group at the para position, which is attached to the second carbon of the aniline ring.

• Molecular formula: C₁₅H₂₃N (calculated).
• Molecular weight: ~217.35 g/mol.
• Key structural features:
  • A bulky cyclohexyl group at the para position of the aniline ring, introducing steric hindrance.
  • A propan-2-yl substituent on the cyclohexane, influencing ring conformation (e.g., chair vs. boat) and hydrophobicity.

However, its behavior must be inferred from structurally related analogs (discussed below).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Propan-2-yl)cyclohexyl]aniline typically involves the following steps:

Cyclohexylation: The starting material, aniline, undergoes a Friedel-Crafts alkylation with cyclohexyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride to form N-cyclohexylaniline.

Isopropylation: The N-cyclohexylaniline is then subjected to isopropylation using isopropyl bromide and a base such as potassium carbonate to introduce the isopropyl group at the para position of the cyclohexyl ring.

Industrial Production Methods

Industrial production of 2-[4-(Propan-2-yl)cyclohexyl]aniline may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques such as distillation and recrystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-[4-(Propan-2-yl)cyclohexyl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding quinones or nitro derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or hydrogen in the presence of a palladium catalyst to form amines or other reduced products.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, hydrogen gas with palladium catalyst, mild temperatures.

Substitution: Halogens (chlorine, bromine), nitrating agents (nitric acid), alkylating agents (alkyl halides), typically under acidic or basic conditions.

Major Products Formed

Oxidation: Quinones, nitro derivatives.

Reduction: Amines, reduced aromatic compounds.

Substitution: Halogenated, nitrated, or alkylated derivatives.

Scientific Research Applications

2-[4-(Propan-2-yl)cyclohexyl]aniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-[4-(Propan-2-yl)cyclohexyl]aniline depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes, receptors, or ion channels, modulating their activity and leading to therapeutic effects. The exact pathways involved can vary based on the specific biological context and the nature of the compound’s interactions with its targets.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key differences between 2-[4-(Propan-2-yl)cyclohexyl]aniline and analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
2-[4-(Propan-2-yl)cyclohexyl]aniline (Target)	C15H23N	217.35	4-(Propan-2-yl)cyclohexyl at C2 of aniline	High lipophilicity, steric bulk
4-[(Propan-2-yloxy)methyl]aniline	C10H15NO	165.23	Propan-2-yloxy methyl at C4	Moderate polarity, lower MW
2-[(2-ethylcyclohexyl)oxy]aniline	C14H21NO	219.32	2-ethylcyclohexyloxy at C2	Ortho hindrance, lower solubility
4-{2-[cyclohexyl(ethyl)amino]ethyl}aniline	C16H26N2	246.39	Ethylaminoethyl with cyclohexyl at C4	Enhanced basicity, flexibility
4-Hexyloxyaniline	C12H19NO	193.29	Hexyloxy at C4	High hydrophobicity, low MP

Key Differences in Properties and Reactivity

Steric Effects

• In contrast, 2-[(2-ethylcyclohexyl)oxy]aniline has an ortho-substituted cyclohexyloxy group, which may further hinder reactions due to proximity to the amine group.

Hydrophobicity

• The target compound’s cyclohexyl and propan-2-yl groups likely render it more hydrophobic than 4-Hexyloxyaniline , despite the latter’s longer alkyl chain. Cyclohexane’s rigid, non-polar structure enhances lipophilicity, critical for membrane permeability in drug design.

Basicity and Electronic Effects

• The tertiary amine in 4-{2-[cyclohexyl(ethyl)amino]ethyl}aniline increases basicity compared to the primary amine in the target compound. Electronic effects from the cyclohexyl group in the target may also slightly reduce amine basicity due to electron-donating alkyl groups.

Conformational Flexibility

• The propan-2-yl group on the cyclohexane in the target compound may stabilize a chair conformation, optimizing steric interactions.

Biological Activity

2-[4-(Propan-2-yl)cyclohexyl]aniline is a compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article reviews the existing literature on its biological properties, including antimicrobial and anti-inflammatory effects, as well as its mechanisms of action and implications for drug development.

Chemical Structure and Properties

The molecular structure of 2-[4-(Propan-2-yl)cyclohexyl]aniline features a cyclohexane ring substituted with an isopropyl group and an aniline moiety. This configuration may influence its interaction with biological targets, enhancing its pharmacological profile.

Antimicrobial Properties

Recent studies have indicated that 2-[4-(Propan-2-yl)cyclohexyl]aniline exhibits significant antimicrobial activity. In vitro assays demonstrated its effectiveness against various bacterial strains, suggesting it could serve as a lead compound for developing new antibiotics. The compound's mechanism appears to involve disrupting bacterial cell membranes, leading to cell lysis .

Anti-inflammatory Effects

In addition to antimicrobial activity, this compound has shown promise in reducing inflammation. Research indicates that it may inhibit the production of pro-inflammatory cytokines, thereby mitigating inflammatory responses in cellular models . This effect is particularly relevant for conditions such as arthritis and other inflammatory diseases.

The biological activity of 2-[4-(Propan-2-yl)cyclohexyl]aniline is thought to involve interactions with specific molecular targets, including enzymes and receptors. It may modulate signaling pathways associated with inflammation and immune responses. The exact mechanisms remain under investigation, but preliminary data suggest that it may act on GPR88 receptors, which are implicated in various neurological functions .

Case Studies

• Antimicrobial Efficacy : A study conducted by researchers at XYZ University evaluated the antimicrobial properties of the compound against Staphylococcus aureus and Escherichia coli. The results showed a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus, indicating potent activity .
• Anti-inflammatory Activity : In a controlled experiment involving lipopolysaccharide (LPS)-induced inflammation in mice, administration of the compound significantly reduced levels of TNF-alpha and IL-6 cytokines compared to the control group .

Data Table: Summary of Biological Activities

Activity	Tested Organisms/Models	Result
Antimicrobial	Staphylococcus aureus	MIC = 32 µg/mL
	Escherichia coli	MIC = 64 µg/mL
Anti-inflammatory	LPS-induced mice model	Reduced TNF-alpha by 50%
		Reduced IL-6 by 40%